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Compound of Interest

Compound Name: N-Xantphos

Cat. No.: B122200 Get Quote

Technical Guide: Safe Handling of N-Xantphos
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

N-Xantphos (4,6-Bis(diphenylphosphino)-10H-phenoxazine), a crucial ligand in modern

synthetic chemistry. Adherence to these guidelines is essential for ensuring a safe laboratory

environment.

Core Safety Data
N-Xantphos is a combustible solid and requires careful handling to avoid irritation and other

health effects.[1][2] The following tables summarize the key safety information.

GHS Hazard and Precautionary Statements
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Category Code Statement

Hazard H315 Causes skin irritation.[3]

H319
Causes serious eye irritation.

[3]

H335
May cause respiratory

irritation.[3]

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[4]

P264

Wash hands and any exposed

skin thoroughly after handling.

[3][5]

P271
Use only outdoors or in a well-

ventilated area.[3][4]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[3][4]

[5]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[5]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[4]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3][4][5]

P319
Get medical help if you feel

unwell.[4]
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P337 + P313
If eye irritation persists: Get

medical advice/attention.[3][5]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[4]

P405 Store locked up.[4]

Disposal P501

Dispose of contents/container

to an appropriate treatment

and disposal facility in

accordance with applicable

laws and regulations.[4]

Physical and Chemical Properties
Property Value

Molecular Formula (C₆H₃)₂NHO(P(C₆H₅)₂)₂[1][2]

Molecular Weight 551.55 g/mol [1][2]

Appearance Solid

Melting Point 256-262 °C[1][2]

Storage Temperature 2-8°C[1][2]

Experimental Protocol: Representative Buchwald-
Hartwig Amination
N-Xantphos is a key ligand in various cross-coupling reactions, including the Buchwald-

Hartwig amination.[1][2] The following is a generalized protocol for the palladium-catalyzed

amination of an aryl halide. Note: This is a representative protocol and should be adapted and

optimized for specific substrates.

Materials:

Aryl halide (1.0 mmol)
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Amine (1.2 mmol)

Palladium source (e.g., Pd₂(dba)₃, 1-2 mol%)

N-Xantphos (1.5-3 mol%)

Base (e.g., NaOt-Bu, Cs₂CO₃, 1.4 mmol)

Anhydrous, degassed solvent (e.g., toluene, dioxane)

Schlenk flask or glovebox

Inert atmosphere (Nitrogen or Argon)

Procedure:

Inert Atmosphere: All manipulations should be performed under an inert atmosphere of

nitrogen or argon using standard Schlenk techniques or in a glovebox.

Reaction Setup: To a dry Schlenk flask, add the palladium source, N-Xantphos, and the

base.

Reagent Addition: Add the aryl halide and the amine to the flask.

Solvent Addition: Add the anhydrous, degassed solvent to the flask.

Reaction Conditions: The reaction mixture is typically stirred at room temperature to 110 °C.

The progress of the reaction should be monitored by a suitable analytical technique (e.g.,

TLC, GC-MS, LC-MS).

Work-up: Upon completion, the reaction is cooled to room temperature. The mixture is

diluted with a suitable organic solvent (e.g., ethyl acetate) and filtered through a pad of celite

to remove insoluble salts. The filtrate is then washed with water and brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the

solvent is removed under reduced pressure. The crude product is then purified by column

chromatography on silica gel.
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Visualized Workflows
N-Xantphos Handling and Storage Workflow
The following diagram outlines the standard procedure for handling and storing N-Xantphos
safely.

Storage

Handling

Spill Response

Store in a cool, dry,
well-ventilated area

(2-8°C)

Keep container
tightly sealed

Wear appropriate PPE:
- Safety glasses

- Gloves
- Lab coat

Use in a well-ventilated
area or fume hood

Avoid dust formation.
Sweep up spilled solid.

Wash hands thoroughly
after handling

Collect in a sealed
container for disposal

Clean spill area
with soap and water

Click to download full resolution via product page

Caption: Workflow for the safe storage, handling, and spill response for N-Xantphos.

First Aid Procedures for N-Xantphos Exposure
This diagram outlines the immediate first aid measures to be taken in case of exposure to N-
Xantphos.
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Routes of Exposure & First Aid

Exposure to N-Xantphos

Skin Contact:
Wash with plenty of

soap and water.

Eye Contact:
Rinse cautiously with water

for several minutes.
Remove contact lenses.

Inhalation:
Move to fresh air.
Keep comfortable.

Ingestion:
Rinse mouth.

Do NOT induce vomiting.

Seek medical attention
if irritation or symptoms persist.

Click to download full resolution via product page

Caption: First aid measures for different routes of exposure to N-Xantphos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b122200?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

